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Compound of Interest

Compound Name: 6-Aza-2-thiothymine

Cat. No.: B1226071 Get Quote

For Immediate Implementation: This document provides essential safety protocols and

logistical plans for the handling and disposal of 6-Aza-2-thiothymine. Adherence to these

procedures is critical for ensuring personnel safety and regulatory compliance in all research

and development activities involving this compound.

6-Aza-2-thiothymine is a chemical compound utilized in laboratory settings, including in the

analysis of acidic glycans.[1][2] It is classified as a hazardous substance and must be handled

with appropriate care to mitigate potential risks.[3] This guide outlines the necessary personal

protective equipment (PPE), handling procedures, emergency plans, and disposal protocols to

ensure the safe and effective use of this material by researchers, scientists, and drug

development professionals.

Essential Safety and Handling at a Glance
Proper handling of 6-Aza-2-thiothymine is paramount to prevent exposure and ensure a safe

laboratory environment. The following tables summarize the key physical and chemical

properties, hazard classifications, and recommended exposure controls.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1226071?utm_src=pdf-interest
https://www.benchchem.com/product/b1226071?utm_src=pdf-body
https://www.benchchem.com/product/b1226071?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9289280.htm
https://www.thermofisher.com/order/catalog/product/A14167.06
https://datasheets.scbt.com/sc-239089.pdf
https://www.benchchem.com/product/b1226071?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1226071?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Physical and Chemical Properties

Appearance
Off-white to light yellow crystalline powder[3][4]

[5]

Odor Stench / Unpleasant[3][4][5]

Melting Point 218 - 221 °C[1][4][6]

Solubility Partly soluble in water[1]

Molecular Formula C4H5N3OS[7]

Molecular Weight 143.17 g/mol [7]

Hazard Identification and Classification

GHS Hazard Statements
Harmful if swallowed.[7] May be harmful in

contact with skin and cause skin irritation.[7]

Primary Hazards Irritant[7]

Flammability
Combustible solid.[3][4][5] Can form explosive

dust mixtures with air.[3]

Incompatibilities
Strong oxidizing agents, strong acids, strong

reducing agents.[4][5]

Hazardous Combustion Products

Carbon monoxide (CO), Carbon dioxide (CO2),

Nitrogen oxides (NOx), Sulfur oxides (SOx).[3]

[4]

Operational Plan: Personal Protective Equipment
(PPE)
A multi-layered approach to PPE is required to minimize exposure risk when handling 6-Aza-2-
thiothymine. The following engineering controls and personal protective equipment are

mandatory.
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Control Specification and Protocol

Ventilation

All handling of 6-Aza-2-thiothymine powder

must occur within a certified chemical fume

hood or a glove box.[3] Local exhaust ventilation

is required where solids are handled as powders

or crystals to prevent accumulation and

recirculation of particulates.[3]

Eye Protection
Safety glasses with side shields or chemical

goggles are required at all times.[3]

Hand Protection

Nitrile or neoprene gloves are recommended.[3]

Always inspect gloves for integrity before use.

For prolonged or frequently repeated contact, a

glove with a protection class of 5 or higher

(breakthrough time >240 minutes) is

recommended. For brief contact, a glove with a

protection class of 3 or higher (breakthrough

time >60 minutes) is suitable.[3] Contaminated

gloves must be replaced immediately. Hands

should be washed thoroughly after removing

gloves.[3]

Body Protection

A lab coat or overalls must be worn.[3] For tasks

with a higher risk of dust generation, a P.V.C.

apron may be necessary.[3]

Respiratory Protection

For tasks involving significant dust generation, a

NIOSH-approved N95 or P1 particulate

respirator is recommended.[6]

Procedural Guidance: From Receipt to Disposal
The following workflow provides a step-by-step process for the safe handling of 6-Aza-2-
thiothymine.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://datasheets.scbt.com/sc-239089.pdf
https://datasheets.scbt.com/sc-239089.pdf
https://datasheets.scbt.com/sc-239089.pdf
https://datasheets.scbt.com/sc-239089.pdf
https://datasheets.scbt.com/sc-239089.pdf
https://datasheets.scbt.com/sc-239089.pdf
https://datasheets.scbt.com/sc-239089.pdf
https://datasheets.scbt.com/sc-239089.pdf
https://www.chemsrc.com/en/cas/615-76-9_681193.html
https://www.benchchem.com/product/b1226071?utm_src=pdf-body
https://www.benchchem.com/product/b1226071?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1226071?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation Phase

Handling Phase

Cleanup & Disposal Phase

Designate Handling Area
in Fume Hood

Assemble All Required PPE

Prepare Equipment and
Waste Containers

Carefully Weigh Compound
(Minimize Dust)

Proceed to Handling

Dissolve or Use
as Required

Decontaminate Glassware
and Surfaces

After Experiment

Segregate and Label
Hazardous Waste

Remove PPE in Correct
Order

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 6-Aza-2-thiothymine.
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Emergency Response Plan
Spill Response:

Minor Spills (Powder):

Alert personnel in the immediate area.

Wearing appropriate PPE, gently cover the spill with absorbent paper to avoid raising dust.

Use dry clean-up procedures; DO NOT use water.[3]

Carefully sweep or scoop the material into a designated, labeled hazardous waste

container.[3][4]

Decontaminate the area with a suitable solvent and then soap and water.

Major Spills:

Evacuate the immediate area and alert emergency responders.[3]

Restrict access to the area.

Provide emergency responders with the Safety Data Sheet.

Personnel Exposure:

Eye Contact: Immediately flush eyes with plenty of fresh, running water for at least 15

minutes, holding eyelids open.[3][4][5] Seek immediate medical attention.[4][5]

Skin Contact: Remove contaminated clothing. Flush affected skin with running water and

soap for at least 15 minutes.[3][4][5] Seek medical attention if irritation persists.[4][5]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention.[3][5]

Ingestion: Do NOT induce vomiting. Immediately give a glass of water.[3] Seek immediate

medical attention.
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Disposal Plan
All waste containing 6-Aza-2-thiothymine, including contaminated PPE, spill clean-up

materials, and empty containers, must be treated as hazardous waste.[3]

Solid Waste: Collect in a clearly labeled, sealed container (e.g., polyethylene or

polypropylene).[3]

Liquid Waste: Collect in a designated, labeled, and sealed hazardous waste container. Do

not empty into drains.[4]

Disposal: All waste must be handled and disposed of in accordance with local, state, and

federal regulations.[3] Contact your institution's environmental health and safety department

for specific disposal procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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